6-(3,4-dimethylphenyl)-2-((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-[[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C23H22N4O3/c1-4-29-20-8-6-5-7-18(20)23-24-21(30-26-23)14-27-22(28)12-11-19(25-27)17-10-9-15(2)16(3)13-17/h5-13H,4,14H2,1-3H3
• InChI Key: PEYQWVNKJZUDEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

6-(3,4-dimethylphenyl)-2-((3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C23H22N4O3 and its molecular weight is 402.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Applications

This compound belongs to a class of molecules that have been extensively studied for their synthetic versatility and potential as intermediates in the formation of various heterocyclic compounds. One research avenue involves the synthesis of nitrile imines with a pyridazin-3(2H)-one moiety. These intermediates facilitate the creation of substituted tetrazines, triazoles, and oxadiazoles, demonstrating the compound's utility in developing complex heterocyclic systems (N. A. Shams, 1984). Additionally, transformations of related pyridazine compounds into various heterocycles, including imidazopyridines and diazaaceanthrylenes, underline the structural adaptability and relevance of this chemical scaffold in synthetic chemistry (Patrik Kolar et al., 1996).

Biological Activity Studies

Research has also explored the biological activities of compounds derived from pyridazin-3(2H)-one structures. A notable study involves the synthesis and in vitro screening of novel pyridine and fused pyridine derivatives, starting from a related hydrazinyl-pyridine-carbonitrile compound. These derivatives were subjected to molecular docking screenings and exhibited antimicrobial and antioxidant activities, highlighting the potential for therapeutic applications (E. M. Flefel et al., 2018). Another study synthesized novel derivatives with a pyrazolyl-pyridazine moiety, demonstrating plant growth stimulant activity and indicating a broader range of biological effects (A. Yengoyan et al., 2018).